Cas no 82244-11-9 (Benzyl 4-(2-ethoxy-2-oxoethylidene)piperidine-1-carboxylate)

Benzyl 4-(2-ethoxy-2-oxoethylidene)piperidine-1-carboxylate structure
82244-11-9 structure
Product Name:Benzyl 4-(2-ethoxy-2-oxoethylidene)piperidine-1-carboxylate
CAS No:82244-11-9
MF:C17H21NO4
MW:303.35294508934
CID:1038206
PubChem ID:12954053
Update Time:2024-01-22

Benzyl 4-(2-ethoxy-2-oxoethylidene)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Benzyl 4-(2-ethoxy-2-oxoethylidene)piperidine-1-carboxylate
    • ETHYL 2-(N-CBZ-PIPERIDIN-4-YLIDENE)ACETATE
    • Phenylmethyl 4-(2-ethoxy-2-oxoethylidene)-1-piperidinecarboxylate (ACI)
    • Inchi： 1S/C17H21NO4/c1-2-21-16(19)12-14-8-10-18(11-9-14)17(20)22-13-15-6-4-3-5-7-15/h3-7,12H,2,8-11,13H2,1H3
    • InChI Key： HDYDVFOKRUEKRB-UHFFFAOYSA-N
    • SMILES： O=C(/C=C1/CCN(C(OCC2C=CC=CC=2)=O)CC/1)OCC

Computed Properties

  • Exact Mass: 303.14700
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7

Experimental Properties

  • PSA: 55.84000
  • LogP: 2.84640

Benzyl 4-(2-ethoxy-2-oxoethylidene)piperidine-1-carboxylate Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Benzyl 4-(2-ethoxy-2-oxoethylidene)piperidine-1-carboxylate Pricemore >>

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Benzyl 4-(2-ethoxy-2-oxoethylidene)piperidine-1-carboxylate Production Method

Production Method 1

867-13-0 867-13-0
82244-11-9 82244-11-9
Reaction Conditions
1.1 Reagents: Sodium hydride
Reference
Synthesis and selective activity of cholinergic agents with rigid skeletons. IV
Takemura, Shoji; et al, Chemical & Pharmaceutical Bulletin, 1982, 30(3), 1084-7

Production Method 2

1099-45-2 1099-45-2
82244-11-9 82244-11-9
Reaction Conditions
1.1 Solvents: Tetrahydrofuran
Reference
Pd/C(en)-catalyzed chemoselective hydrogenation with retention of the N-Cbz protective group and its scope and limitations
Hattori, Kazuyuki; et al, Tetrahedron, 2000, 56(43), 8433-8441

Production Method 3

13139-17-8 13139-17-8
82244-11-9 82244-11-9
Reaction Conditions
1.1 Solvents: Tetrahydrofuran
1.2 Solvents: Chloroform ,  Water
1.3 Reagents: Pyridinium chlorochromate Solvents: Dichloromethane
2.1 Solvents: Tetrahydrofuran
Reference
Pd/C(en)-catalyzed chemoselective hydrogenation with retention of the N-Cbz protective group and its scope and limitations
Hattori, Kazuyuki; et al, Tetrahedron, 2000, 56(43), 8433-8441

Benzyl 4-(2-ethoxy-2-oxoethylidene)piperidine-1-carboxylate Raw materials

Benzyl 4-(2-ethoxy-2-oxoethylidene)piperidine-1-carboxylate Preparation Products

Benzyl 4-(2-ethoxy-2-oxoethylidene)piperidine-1-carboxylate Related Literature

82244-11-9 (Benzyl 4-(2-ethoxy-2-oxoethylidene)piperidine-1-carboxylate) Related Products

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